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Compound of Interest

Compound Name: Methyl propyl disulfide

Cat. No.: B1219000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of methyl propyl disulfide (CH₃S-SC₃H₇), a volatile organic sulfur compound found in various

plants of the Allium genus, such as onions and garlic. This document details a reliable synthetic

protocol, outlines key characterization data, and presents a visual workflow to aid in its

laboratory preparation and analysis.

Introduction
Methyl propyl disulfide is a key contributor to the characteristic flavor and aroma of many

culinary ingredients. Beyond its sensory properties, it has garnered interest in the scientific

community for its potential biological activities. As an unsymmetrical disulfide, its synthesis

requires a controlled approach to avoid the formation of symmetrical byproducts. This guide

focuses on a robust synthetic method and the analytical techniques used to confirm its identity

and purity.

Synthesis of Methyl Propyl Disulfide
The synthesis of unsymmetrical disulfides like methyl propyl disulfide can be effectively

achieved through the reaction of a Bunte salt with a thiol. This method offers good control over

the final product and avoids the statistical mixture of products often seen in co-oxidation of two

different thiols.
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Experimental Protocol: Synthesis via Bunte Salt
This protocol is adapted from a general and reliable procedure for the synthesis of

unsymmetrical disulfides.

Materials:

1-Bromopropane

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Methanethiol (CH₃SH) or a suitable source like sodium thiomethoxide (NaSCH₃)

Sodium hydroxide (NaOH)

Methanol

Water

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Step 1: Preparation of Sodium S-Propylthiosulfate (Bunte Salt)

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

sodium thiosulfate pentahydrate in a minimal amount of water.

Add a solution of 1-bromopropane in methanol to the flask.

Heat the mixture to reflux with stirring for 2-3 hours.

After the reaction is complete, cool the mixture to room temperature. The resulting solution

contains the sodium S-propylthiosulfate (propyl Bunte salt). This solution is typically used

directly in the next step without isolation.

Step 2: Preparation of Sodium Thiomethoxide (if starting from methanethiol)
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Caution: Methanethiol is a toxic and foul-smelling gas. This step should be performed in a well-

ventilated fume hood.

In a separate flask, prepare a solution of sodium hydroxide in water.

Bubble methanethiol gas through the sodium hydroxide solution at 0 °C until the desired

molar equivalent is absorbed. This forms a solution of sodium thiomethoxide.

Step 3: Reaction of Bunte Salt with Thiomethoxide

Cool the aqueous solution of sodium S-propylthiosulfate from Step 1 in an ice bath.

Slowly add the freshly prepared solution of sodium thiomethoxide from Step 2 to the Bunte

salt solution with vigorous stirring.

Continue to stir the reaction mixture at room temperature for 1-2 hours.

Step 4: Work-up and Purification

Transfer the reaction mixture to a separatory funnel.

Extract the aqueous layer three times with diethyl ether.

Combine the organic extracts and wash them with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the diethyl ether by rotary evaporation.

The crude methyl propyl disulfide can be purified by fractional distillation under reduced

pressure to yield a clear, colorless to pale yellow liquid.

Synthesis Workflow
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Caption: Experimental workflow for the synthesis of methyl propyl disulfide.

Characterization of Methyl Propyl Disulfide
Thorough characterization is essential to confirm the structure and purity of the synthesized

methyl propyl disulfide. The following tables summarize the key physical and spectral data.

Physical and Chemical Properties
Property Value Reference

Molecular Formula C₄H₁₀S₂ [1]

Molecular Weight 122.25 g/mol [1]

Appearance Clear, slightly yellowish liquid [1]

Odor Reminiscent of cooked onion [1]

Boiling Point 154.1 °C at 760 mmHg [1]

69-71 °C at 43 mmHg [2]

Density 0.997 g/cm³ at 25 °C [1]

Refractive Index (n²⁰/D) 1.508 [1][2]

Flash Point 42.8 °C [1]
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Spectroscopic Data
Technique Data

¹H NMR

The proton NMR spectrum is expected to show

a triplet for the terminal methyl group of the

propyl chain, a multiplet for the adjacent

methylene group, a triplet for the methylene

group attached to sulfur, and a singlet for the

methyl group attached to sulfur.

¹³C NMR

The carbon NMR spectrum will display four

distinct signals corresponding to the four unique

carbon atoms in the molecule.

Mass Spectrometry (MS)

The electron ionization mass spectrum will show

a molecular ion peak (M⁺) at m/z = 122. Key

fragmentation patterns will also be observed.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic C-H

stretching and bending vibrations. The S-S

stretching vibration is typically weak and may be

difficult to observe.

Gas Chromatography (GC)

Retention indices on various columns can be

used for identification. For example, on a

standard non-polar column, the Kovats retention

index is in the range of 912-932.1.

Safety Information
Methyl propyl disulfide is a flammable liquid and an eye irritant. Appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.

All manipulations should be performed in a well-ventilated fume hood.

Conclusion
This guide provides a detailed framework for the synthesis and characterization of methyl
propyl disulfide. The presented Bunte salt method is a reliable route for obtaining this

unsymmetrical disulfide. The comprehensive characterization data serves as a valuable
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reference for researchers to confirm the identity and purity of their synthesized product. This

information is crucial for its application in flavor chemistry, natural product research, and

potential drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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